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Compound of Interest

Compound Name: Almokalant

Cat. No.: B1665250

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, physicochemical
properties, and synthesis of Almokalant, a potent class Ill antiarrhythmic agent. The
information is intended for researchers, scientists, and professionals involved in drug discovery
and development.

Molecular Structure and Properties

Almokalant is a selective potassium channel blocker, specifically targeting the rapid
component of the delayed rectifier potassium current (IKr), which is encoded by the hERG
gene.[1] Its action prolongs the cardiac action potential duration, a characteristic of Class Il
antiarrhythmic agents.

Table 1: Molecular Identifiers and Properties of Almokalant
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Property Value Source
4-[3-[ethyl(3-
IUPAC Name propylsulfinylpropyl)amino]-2- [2]

hydroxypropoxy]benzonitrile

Chemical Formula C18H28N203S [2][3]
Molecular Weight 352.49 g/mol [1114]
CAS Number 123955-10-2 [1][5]

, CCCS(=0)CCCN(cce)cce(co
Canonical SMILES [2]
C1=CC=C(C=C1)C#N)O

ZMHOBBKJBYLXFR-
InChl Key (2]
UHFFFAOYSA-N

Table 2: Physicochemical Data of Almokalant

Property Value Source
Melting Point Not Reported

Boiling Point 574.8 °C at 760 mmHg [6]
Flash Point 301.4 °C [6]
Density 1.17 g/cm3 [6]
LogP 3.03438 [6]
Solubility 10 mM in DMSO [3]

Synthesis of Almokalant

A detailed, peer-reviewed synthesis protocol for AlImokalant is not readily available in the
public domain. However, based on known precursors and general principles of organic
synthesis, a plausible synthetic route can be proposed. The synthesis would likely involve the
key steps of nucleophilic substitution and oxidation.
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A potential retrosynthetic analysis suggests that Almokalant can be synthesized from key
intermediates such as 4-(oxiran-2-ylmethoxy)benzonitrile and N-ethyl-N-(3-
(propylthio)propyl)amine, followed by a selective oxidation of the sulfide to a sulfoxide.

Proposed Synthetic Pathway

Starting Materials

G-Hydroxybenzonitrila Epichlorohydrin E\I-Ethyl-S-bromopropylamina Propane-1-thiol

Base (e.g., K2CO3) Base (e.g., K2CO3)
Intermediate Synthesis
y
G-(Oxiran-Z-yImethoxy)benzonitrile 6-EthyI-N-(3-(pr0pyIthio)propyl)amina

Ring-opening

Final Product

>
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Cell Preparation

Culture cells expressing
hERG channels (e.g., HEK293)

Electropgysiology
Perform whole-cell
patch-clamp recording

:

Apply voltage clamp protocol
to elicit IKr current

Drug Applicatipn & Data Acquisition

Record baseline
IKr current

Perfuse cells with
varying concentrations
of Almokalant

:

Record IKr current
in the presence of AlImokalant

Data Analysis
v

Measure current amplitude
and kinetics

[COFISU’UCt dose-response CUI’VG]

<7 Calculate IC50 value -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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almokalant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1665250?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/14652078/
https://pubmed.ncbi.nlm.nih.gov/14652078/
https://prepchem.com/4-3-hydroxypropyl-benzonitrile/
https://pubmed.ncbi.nlm.nih.gov/34195873/
https://pubmed.ncbi.nlm.nih.gov/34195873/
https://www.semanticscholar.org/paper/Pharmacological-Approaches-to-Studying-Potassium-Mathie-Veale/72b5895252dc5a370790e69e3dca28377078a8a1
https://www.semanticscholar.org/paper/Pharmacological-Approaches-to-Studying-Potassium-Mathie-Veale/72b5895252dc5a370790e69e3dca28377078a8a1
https://pubmed.ncbi.nlm.nih.gov/7475043/
https://pubmed.ncbi.nlm.nih.gov/7475043/
https://pubmed.ncbi.nlm.nih.gov/7475043/
https://pubmed.ncbi.nlm.nih.gov/7475043/
https://westminsterresearch.westminster.ac.uk/item/w9257/pharmacological-approaches-to-studying-potassium-channels
https://westminsterresearch.westminster.ac.uk/item/w9257/pharmacological-approaches-to-studying-potassium-channels
https://www.benchchem.com/product/b1665250#molecular-structure-and-synthesis-of-almokalant
https://www.benchchem.com/product/b1665250#molecular-structure-and-synthesis-of-almokalant
https://www.benchchem.com/product/b1665250#molecular-structure-and-synthesis-of-almokalant
https://www.benchchem.com/product/b1665250#molecular-structure-and-synthesis-of-almokalant
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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